Cas no 86631-36-9 (Prodelphinidin B9)
Prodelphinidin B9 Chemical and Physical Properties
Names and Identifiers
-
- prodelphinidin B-2
- prodelphinidin B2
- Prodelphinidin B9
- 2-(3,4,5-trihydroxyphenyl)-8-[3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
- SCHEMBL17548762
- 86631-36-9
- Prodelphinidin B
- Epigallocatechin(4a->8)epigallocatechin
- DTXSID001030250
- ProdelphinidinB4
- TCA96495
- PRODELPHINIDIN B4
-
- Inchi: 1S/C30H26O14/c31-11-5-14(33)22-21(6-11)43-29(10-3-18(37)26(41)19(38)4-10)27(42)24(22)23-15(34)8-13(32)12-7-20(39)28(44-30(12)23)9-1-16(35)25(40)17(36)2-9/h1-6,8,20,24,27-29,31-42H,7H2
- InChI Key: RTEDIEITOBJPNI-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C2=C(C=C(C3CC(C(C4C=C(C(=C(C=4)O)O)O)OC2=3)O)O)O)C(C1C1C=C(C(=C(C=1)O)O)O)O)O)O
Computed Properties
- Exact Mass: 610.13225550g/mol
- Monoisotopic Mass: 610.13225550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- Rotatable Bond Count: 3
- Complexity: 965
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 261Ų
Prodelphinidin B9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P755935-1mg |
Prodelphinidin B9 |
86631-36-9 | 1mg |
$483.00 | 2023-05-17 | ||
| TRC | P755935-2.5mg |
Prodelphinidin B9 |
86631-36-9 | 2.5mg |
$1057.00 | 2023-05-17 | ||
| TRC | P755935-5mg |
Prodelphinidin B9 |
86631-36-9 | 5mg |
$2004.00 | 2023-05-17 | ||
| TRC | P755935-10mg |
Prodelphinidin B9 |
86631-36-9 | 10mg |
$3766.00 | 2023-05-17 | ||
| TRC | P755935-50mg |
Prodelphinidin B9 |
86631-36-9 | 50mg |
$ 17000.00 | 2023-09-06 |
Prodelphinidin B9 Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on Prodelphinidin B9
Comprehensive Overview of Prodelphinidin B9 (CAS No. 86631-36-9): Properties, Applications, and Research Insights
Prodelphinidin B9 (CAS No. 86631-36-9) is a naturally occurring condensed tannin belonging to the proanthocyanidin family. This bioactive compound is widely recognized for its potent antioxidant and anti-inflammatory properties, making it a subject of significant interest in phytochemical research and nutraceutical development. Structurally, it consists of epigallocatechin units linked through C4→C8 bonds, contributing to its unique chemical stability and biological activity.
In recent years, the demand for natural antioxidants like Prodelphinidin B9 has surged due to growing consumer awareness of oxidative stress and its role in chronic diseases. Studies highlight its potential in skin care formulations, where it helps combat UV-induced damage and premature aging. Additionally, its cardiovascular benefits, including endothelial function improvement and LDL oxidation inhibition, align with the global focus on heart health.
The extraction of Prodelphinidin B9 primarily involves plant sources such as green tea, grape seeds, and pine bark. Advanced techniques like HPLC-MS and NMR spectroscopy are employed for its purification and characterization. Researchers are also exploring its synergistic effects with other polyphenols, a trending topic in functional food innovation.
From an industrial perspective, Prodelphinidin B9 is gaining traction in the cosmeceutical and dietary supplement markets. Its ability to modulate collagen synthesis and matrix metalloproteinases (MMPs) positions it as a key ingredient in anti-aging products. Meanwhile, its neuroprotective potential against neurodegenerative disorders like Alzheimer’s is a hot topic in biomedical research.
Despite its promise, challenges remain in optimizing the bioavailability of Prodelphinidin B9. Current studies investigate nanocarrier systems and liposomal encapsulation to enhance its absorption—a critical consideration for nutraceutical efficacy. Furthermore, its safety profile and dose-dependent effects are under rigorous evaluation to meet regulatory standards.
In summary, Prodelphinidin B9 (CAS No. 86631-36-9) exemplifies the convergence of traditional medicine and modern science. As research uncovers its multifaceted applications—from anti-diabetic to anti-cancer properties—it continues to captivate both academia and industry. For those seeking natural therapeutic alternatives, this compound offers a compelling avenue worth exploring.
86631-36-9 (Prodelphinidin B9) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)